Cas no 125697-91-8 (Lavendustin B)

Lavendustin B structure
Lavendustin B structure
Product Name:Lavendustin B
CAS No:125697-91-8
MF:C21H19NO5
MW:365.379266023636
CID:165616
PubChem ID:3895
Update Time:2025-09-17

Lavendustin B Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
    • Lavendustin B
    • 5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxybenzoic acid
    • N,N-BIS(2'-HYDROXYBENZYL)-3-AMINOSALICYLIC ACID
    • 5-AMINO-(N,N'-BIS-2-HYDROXYBENZYL)SALICYLIC ACID
    • 2-Hydroxy-5-[bis(2-hydroxybenzyl)amino]benzoic acid
    • 5-[Bis[(2-hydroxyphenyl)Methyl]aMino]-2-hydroxy-benzoic Acid
    • Benzoic acid, 5-(bis((2-hydroxyphenyl)methyl)amino)-2-hydroxy-
    • 125697-91-8
    • HSCI1_000118
    • J-005264
    • BCP20779
    • HY-108935
    • SCHEMBL13228056
    • Q27268819
    • N17046
    • SR-05000002160
    • FT-0627735
    • BDBM50025606
    • CHEBI:213920
    • CS-0032024
    • Tert-butyl4-(hydroxyimino)piperidine-1-carboxylate
    • Benzoic acid, 5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
    • NCGC00163670-01
    • AKOS030239802
    • 5-(Bis((2-hydroxyphenyl)methyl)amino)-2-hydroxybenzoic acid
    • SMP2_000233
    • BS-49228
    • SR-05000002160-2
    • CHEMBL485258
    • L0312
    • BRD-K33781562-001-02-7
    • 7T53EGQ52Z
    • DTXSID40154854
    • 5-(bis(2-hydroxybenzyl)amino)-2-hydroxybenzoic acid
    • UNII-7T53EGQ52Z
    • CCG-208626
    • lavendustin B?
    • 5-{bis[(2-hydroxyphenyl)methyl]amino}-2-hydroxybenzoate
    • DA-74914
    • GLXC-10652
    • DTXCID1077345
    • 5-(bis((2-hydroxyphenyl)methyl)amino)-2-hydroxybenzoate
    • Inchi: 1S/C21H19NO5/c23-18-7-3-1-5-14(18)12-22(13-15-6-2-4-8-19(15)24)16-9-10-20(25)17(11-16)21(26)27/h1-11,23-25H,12-13H2,(H,26,27)
    • InChI Key: RTYOLBQXFXYMKY-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1CN(C1C=CC(=C(C(=O)O)C=1)O)CC1C=CC=CC=1O

Computed Properties

  • Exact Mass: 365.12600
  • Monoisotopic Mass: 365.126323
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 20
  • XLogP3: 4
  • Topological Polar Surface Area: 101

Experimental Properties

  • Color/Form: Powder
  • Density: 1.423
  • Melting Point: 140-144°C
  • Boiling Point: 671.1 °C at 760 mmHg
  • Flash Point: 359.7 °C
  • Refractive Index: 1.726
  • PSA: 101.23000
  • LogP: 3.70840
  • Sensitiveness: Light Sensitive
  • Solubility: Not available

Lavendustin B Security Information

  • Storage Condition:-20°C Freezer

Lavendustin B Pricemore >>

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